Cas no 2172390-71-3 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172390-71-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6319295
• PubChem ID: 165527000
• Update Time: 2025-05-23

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid
• 2172390-71-3
• EN300-1493194
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-27(25(31)32)14-16-29(18-27)24(30)13-3-2-8-15-28-26(33)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,2-3,8,13-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CHOWLPHTOFWHGE-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid

Compound CAS No 2172390-71-3: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic Acid

The compound with CAS No 2172390-71-3, named 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and a 3-methylpyrrolidine ring with a carboxylic acid functionality.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a hexanoyl chain, creating a unique structure that may serve as a precursor for more complex molecules or as an intermediate in drug development. The presence of the 3-methylpyrrolidine ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility, stability, and bioavailability.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of similar structures in the design of protease inhibitors and other enzyme-targeted drugs. The hexanoyl chain in this compound may play a role in enhancing membrane permeability, making it a promising candidate for drug delivery systems.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The synthesis typically begins with the preparation of the Fmoc-amino hexanoic acid derivative, followed by coupling with the 3-methylpyrrolidine carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve yield.

In terms of applications, this compound has shown potential in several areas. Its Fmoc group makes it suitable for use in peptide synthesis as a protected amino acid derivative. Additionally, its unique structure may enable it to act as a building block for more complex molecules with enhanced biological activity. Recent research has also focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways, opening new avenues for its use in treating metabolic disorders.

The 3-methylpyrrolidine ring contributes significantly to the molecule's stability and bioavailability. This ring structure is known to enhance lipophilicity without compromising solubility, making it ideal for oral drug delivery systems. Furthermore, the carboxylic acid functionality can be modified to create various derivatives with tailored biological activities.

From an analytical standpoint, this compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties, which are critical for understanding its interactions with biological targets.

In conclusion, CAS No 2172390-71-3 represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in the development of innovative therapeutic agents.